Cas no 69506-65-6 (Benzoic acid,2-(8Z)-8-heptadecen-1-yl-4,6-dihydroxy-)

• Product Name: Benzoic acid,2-(8Z)-8-heptadecen-1-yl-4,6-dihydroxy-
• CAS No: 69506-65-6
• MF: C₂₄H₃₈O₄
• MW: 390.556128025055
• CID: 523472
• PubChem ID: 5319371
• Update Time: 2025-04-19

Benzoic acid,2-(8Z)-8-heptadecen-1-yl-4,6-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(8Z)-8-heptadecen-1-yl-4,6-dihydroxy-
• Benzoic acid,2-(8Z)-8-heptadecenyl-4,6-dihydroxy- (9CI)
• Benzoicacid, 2-(8-heptadecenyl)-4,6-dihydroxy-, (Z)-
• D8'-Merulinic acid A
• 69506-65-6
• Merulinic acid A
• 2-[(E)-heptadec-8-enyl]-4,6-dihydroxybenzoic acid
• CHEBI:175125
• 2-(8-heptadecenyl)-4,6-dihydroxybenzoic acid
• Delta-8'-Merulinic acid A
• DTXSID301228000
• CHEMBL476715
• XH162531
• CHEBI:217771
• 2-(8Z)-8-Heptadecen-1-yl-4,6-dihydroxybenzoic acid
• 2-[(Z)-heptadec-8-enyl]-4,6-dihydroxybenzoic acid

• Inchi： 1S/C24H38O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-18-21(25)19-22(26)23(20)24(27)28/h9-10,18-19,25-26H,2-8,11-17H2,1H3,(H,27,28)/b10-9-
• InChI Key： IXDZSQUQSCLSSD-KTKRTIGZSA-N
• SMILES： OC1=CC(=CC(=C1C(=O)O)CCCCCCC/C=C\CCCCCCCC)O

Computed Properties

• Exact Mass: 390.27714
• Monoisotopic Mass: 390.27700969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 16
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.3
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives